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Compound of Interest
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Cat. No.: B15616513

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flupyrimin is a novel insecticide classified as a pyridylidene derivative, demonstrating high
efficacy against various rice pests, notably the brown planthopper (Nilaparvata lugens). Its
unigue mode of action as a competitive modulator of the nicotinic acetylcholine receptor
(nAChR) provides an effective tool for managing populations resistant to conventional
insecticides. This document outlines the recommended dosage, detailed experimental
protocols for efficacy testing, and the mode of action of Flupyrimin for research and
developmental purposes.

Mode of Action

Flupyrimin acts as an antagonist at the insect nicotinic acetylcholine receptor (hAAChR). Unlike
neonicotinoid insecticides that are agonists of nAChRs, Flupyrimin competitively binds to the
receptor, blocking the binding of the natural neurotransmitter, acetylcholine (ACh). This
disruption of cholinergic neurotransmission in the central nervous system of the insect leads to
paralysis and subsequent death.

Signaling Pathway of Flupyrimin as a nAChR Antagonist
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Caption: Flupyrimin acts as a nAChR antagonist, blocking acetylcholine binding and
preventing nerve signal transduction.

Recommended Dosage and Application

For field applications, a formulation of Flupyrimin 10% SC is commonly used. The
recommended dosage for the control of brown planthopper in rice is 400 ml per acre. This
translates to an active ingredient application rate of approximately 100 grams per hectare.
Dosage may be adjusted based on infestation levels and local environmental conditions.

Quantitative Data for Efficacy Assessment

The following tables summarize key quantitative metrics for evaluating the efficacy of
Flupyrimin against Nilaparvata lugens. At present, specific peer-reviewed LC50 and LD50
values for Flupyrimin are not widely available in the public domain. The provided protocols can
be utilized to determine these values.

Table 1: Lethal Concentration (LC50) of Flupyrimin against Nilaparvata lugens

Bioassay LC50 (mgl/L or Exposure Time

Instar/Stage Source
Method ppm) (hours)
Rice Stem 3rd Instar Data not
72 --INVALID-LINK--
Dipping Nymphs available

Table 2: Lethal Dose (LD50) of Flupyrimin against Nilaparvata lugens

Bioassay LD50 Observation
Instar/Stage . . Source
Method (nglinsect) Time (hours)
Topical Data not
o Adult Females ) 48 --INVALID-LINK--
Application available

Experimental Protocols

Detailed methodologies for determining the efficacy of Flupyrimin against the brown
planthopper are provided below. These protocols are essential for generating reliable and
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reproducible data for research and registration purposes.

Protocol 1: Rice Stem Dipping Bioassay for LC50
Determination

This method is used to evaluate the toxicity of insecticides to sap-sucking insects like the
brown planthopper through both contact and systemic action.
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Caption: Workflow for determining the LC50 of Flupyrimin against brown planthopper using
the rice stem dipping method.

e Technical grade Flupyrimin
o Acetone (for stock solution)
e Triton X-100 or similar non-ionic surfactant
« Distilled water
» Rice seedlings (susceptible variety, e.g., TN1), 3-4 leaf stage
» Glass test tubes or vials
o Cotton plugs or fine mesh for covering tubes
o Micropipettes
e Glass beakers
e Third instar nymphs of Nilaparvata lugens
e Growth chamber or incubator
e Preparation of Test Solutions:
o Prepare a stock solution of Flupyrimin (e.g., 1000 mg/L) in acetone.

o Prepare a series of at least five graded concentrations by diluting the stock solution with
distilled water containing a surfactant (e.g., 0.05% Triton X-100).

o A control solution should be prepared with distilled water and surfactant only.
e Treatment of Rice Stems:

o Bundle 2-3 rice seedlings together.
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o Dip the stems and leaves into the respective test solutions for 30 seconds with gentle
agitation.

o Allow the treated seedlings to air-dry for approximately 1-2 hours.
* Insect Infestation:

o Place the air-dried, treated rice stems individually into test tubes containing a small
amount of water or a 1% agar solution to maintain turgidity.

o Carefully introduce 10 to 15 third-instar brown planthopper nymphs into each test tube
using a fine brush.

o Seal the tubes with cotton plugs or a fine mesh to allow for air circulation while preventing
escape.

o Each concentration and the control should have at least three replicates.
e Incubation and Observation:

o Maintain the test tubes in a growth chamber at 25 + 1°C, with a relative humidity of >70%
and a photoperiod of 16:8 (L:D).

o Record the number of dead insects at 24, 48, and 72 hours after infestation. An insect is
considered dead if it is immobile when gently prodded with a fine brush.

o Data Analysis:
o Correct the mortality data for control mortality using Abbott's formula if necessary.

o Calculate the LC50 value and its 95% confidence limits using probit analysis.

Protocol 2: Topical Application Bioassay for LD50
Determination

This method is used to determine the contact toxicity of an insecticide by applying a precise
dose directly onto the insect's body.
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Technical grade Flupyrimin

Acetone

Micro-applicator capable of delivering precise droplets (e.g., 0.2 uL)
Microsyringes

Adult female brown planthoppers (2-3 days old)

CO2 for anesthetizing insects

Petri dishes lined with filter paper

Fresh rice seedlings as a food source

Preparation of Dosing Solutions:

o Dissolve technical grade Flupyrimin in acetone to prepare a stock solution.
o Prepare a series of at least five concentrations for dosing.

Insect Handling and Dosing:

o Anesthetize the adult female brown planthoppers with CO2 for a short period (10-15
seconds).

o Using a micro-applicator, apply a single, precise droplet (e.g., 0.2 pL) of the insecticide
solution to the dorsal thorax of each anesthetized insect.

o The control group should be treated with acetone only.

o Each concentration and the control should be replicated at least three times, with 15-20
insects per replicate.

Post-Treatment Maintenance:

o After application, transfer the treated insects to petri dishes containing fresh rice seedlings
for food.
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o Maintain the petri dishes in a growth chamber under the same conditions as the rice stem
dipping bioassay.

o Mortality Assessment:
o Record mortality at 24 and 48 hours post-treatment.
o Data Analysis:

o Calculate the LD50 value (in ng/insect) and its 95% confidence limits using probit analysis.

Protocol 3: Field Efficacy Trial

This protocol provides a general framework for conducting field trials to evaluate the efficacy of
a Flupyrimin 10% SC formulation against brown planthopper in a rice paddy.
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 To cite this document: BenchChem. [Application Notes and Protocols for Flupyrimin in Brown
Planthopper (Nilaparvata lugens) Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616513#recommended-dosage-of-flupyrimin-for-
brown-planthopper-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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